Cas no 944070-19-3 (1-(1-phenylpropyl)piperazine)

• Product Name: 1-(1-phenylpropyl)piperazine
• CAS No: 944070-19-3
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 4666637
• Update Time: 2025-08-04

1-(1-phenylpropyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(1-phenylpropyl)piperazine
• Piperazine, 1-(1-phenylpropyl)-

• Inchi： 1S/C13H20N2/c1-2-13(12-6-4-3-5-7-12)15-10-8-14-9-11-15/h3-7,13-14H,2,8-11H2,1H3
• InChI Key： JMCIDTWYFZBDNL-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC=CC=C2)CC)CCNCC1

Additional information on 1-(1-phenylpropyl)piperazine

Introduction to 1-(1-phenylpropyl)piperazine (CAS No. 944070-19-3) in Modern Chemical Research

The compound 1-(1-phenylpropyl)piperazine, identified by the CAS number 944070-19-3, represents a significant area of interest in the field of medicinal chemistry and pharmacology. Piperazine derivatives, in general, have garnered substantial attention due to their diverse biological activities and potential therapeutic applications. This introduction delves into the structural characteristics, pharmacological significance, and recent advancements in the research involving 1-(1-phenylpropyl)piperazine, highlighting its relevance in contemporary chemical biology.

The molecular structure of 1-(1-phenylpropyl)piperazine consists of a piperazine ring substituted with a 1-phenylpropyl side chain. This configuration imparts unique physicochemical properties that make it a valuable scaffold for drug discovery. The piperazine moiety is known for its ability to interact with various biological targets, including enzymes and receptors, which has been leveraged in the development of drugs targeting neurological disorders, infections, and inflammatory conditions.

Recent studies have explored the pharmacological profile of 1-(1-phenylpropyl)piperazine, particularly focusing on its potential as an intermediate in synthesizing novel therapeutic agents. Research has indicated that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting its utility in the development of drugs aimed at modulating central nervous system (CNS) activity. For instance, derivatives of 1-(1-phenylpropyl)piperazine have been investigated for their potential role in treating conditions such as depression and anxiety disorders.

One of the most compelling aspects of 1-(1-phenylpropyl)piperazine is its versatility as a chemical building block. The presence of both aromatic and aliphatic components in its structure allows for further functionalization, enabling chemists to design molecules with tailored biological activities. This flexibility has been exploited in recent synthetic efforts to develop new analogs with enhanced potency and selectivity. Such modifications are crucial for improving drug efficacy while minimizing side effects.

In the realm of medicinal chemistry, the synthesis of 1-(1-phenylpropyl)piperazine has been optimized through various methodologies to ensure high yield and purity. Advances in catalytic processes and purification techniques have made it more feasible to produce this compound on a larger scale, facilitating further research and development. The accessibility of high-quality starting materials is essential for conducting comprehensive pharmacological studies and translating laboratory findings into clinical applications.

The biological activity of 1-(1-phenylpropyl)piperazine has been a subject of extensive investigation. Preclinical studies have demonstrated its potential as an antagonist or partial agonist at various receptors, including serotonin receptors (5-HT). These interactions are particularly relevant given the well-documented role of serotonin in mood regulation and cognitive functions. By modulating serotonin signaling, compounds derived from 1-(1-phenylpropyl)piperazine may offer novel therapeutic strategies for mental health disorders.

Furthermore, research has also explored the antimicrobial properties of 1-(1-phenylpropyl)piperazine and its derivatives. Piperazine-based compounds have shown promise as scaffolds for developing new antibiotics due to their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. In an era where antibiotic resistance is becoming increasingly prevalent, such discoveries are particularly timely and significant.

The integration of computational chemistry and machine learning techniques has further accelerated the discovery process involving 1-(1-phenylpropyl)piperazine. These tools enable researchers to predict the biological activity of novel derivatives with remarkable accuracy, thereby reducing the need for extensive experimental screening. Such innovations are transforming drug discovery into a more efficient and data-driven endeavor.

Future directions in the study of 1-(1-phenylpropyl)piperazine include exploring its role in other therapeutic areas, such as oncology and neurodegenerative diseases. The compound's structural features make it a promising candidate for designing molecules that can interact with specific targets involved in cancer progression or neurodegeneration. Collaborative efforts between academic institutions and pharmaceutical companies are essential to realize these translational goals.

In conclusion, 1-(1-phenylpropyl)piperazine (CAS No. 944070-19-3) stands out as a versatile and biologically relevant compound with significant implications for modern chemical research. Its unique structural features, coupled with recent advancements in synthetic methodologies and computational tools, position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is set to grow even further.